2-(4-acetylphenoxy)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acetamide

• IUPAC Name: 2-(4-acetylphenoxy)-N-[2-(2,3-dihydroimidazo[2,1-b][1,3]thiazol-6-yl)phenyl]acetamide
• InChI: InChI=1S/C21H19N3O3S/c1-14(25)15-6-8-16(9-7-15)27-13-20(26)22-18-5-3-2-4-17(18)19-12-24-10-11-28-21(24)23-19/h2-9,12H,10-11,13H2,1H3,(H,22,26)
• InChI Key: UWTKBIZBYCYHAY-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC=C(C=C1)OCC(=O)NC2=CC=CC=C2C3=CN4CCSC4=N3
• Molecular Formula: C21H19N3O3S
• Molecular Weight: 393.5 g/mol

Description

2-(4-acetylphenoxy)-N-(2-(2,3-dihydroimidazo[2,1-b]thiazol-6-yl)phenyl)acetamide, also known as ATB-346, is a novel drug compound that has gained significant attention in the scientific community due to its potential to treat pain and inflammation without causing gastrointestinal side effects.

Scientific Research Applications

Synthesis and Antitumor Activity

• New derivatives of benzothiazole, incorporating heterocyclic rings, were synthesized and evaluated for their antitumor activity against various human tumor cell lines. Compounds showed considerable anticancer activity, highlighting the therapeutic potential of such chemical structures in cancer treatment (Yurttaş, Tay, & Demirayak, 2015).

Antimicrobial and Anticholinesterase Activities

• Thiazole derivatives were synthesized and assessed for their antimicrobial and anticholinesterase activities. Despite weak anticholinesterase activity, significant antifungal activity against Candida parapsilosis was observed, indicating their potential in antimicrobial therapy (Yurttaş, Özkay, Karaca Gençer, & Acar, 2015).

Synthesis of Radioligands for Imaging

• A novel series of compounds was synthesized for use as selective radioligands, targeting the translocator protein (18 kDa) for positron emission tomography (PET) imaging. This represents a significant advancement in the development of diagnostic tools for various neurological and oncological conditions (Dollé et al., 2008).

Antibacterial and Antifungal Agents

• Synthesis of 2-mercaptobenzimidazole derivatives demonstrated excellent activity against a panel of microorganisms, including bacteria and fungi. This suggests their potential as effective agents in combating infectious diseases (Devi, Shahnaz, & Prasad, 2022).

Mechanism of Action

Target of Action

Compounds with similar structures, such as imidazo[2,1-b]thiazole derivatives, have been studied for their anti-mycobacterial properties

Mode of Action

The exact mode of action of this compound is currently unknown. It’s worth noting that similar compounds have shown significant activity against mycobacterium tuberculosis . The interaction of this compound with its targets and the resulting changes are subjects of ongoing research.

Biochemical Pathways

Related compounds have been found to selectively inhibit mycobacterium tuberculosis over a panel of non-tuberculous mycobacteria , suggesting that they may affect pathways specific to this organism.

Result of Action

Related compounds have shown significant activity against mycobacterium tuberculosis , suggesting that this compound may have similar effects.